Cas no 6830-12-2 (Butanoic acid, 3-oxo-, 1-methylbutyl ester)

• Product Name: Butanoic acid, 3-oxo-, 1-methylbutyl ester
• CAS No: 6830-12-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 393410
• PubChem ID: 538293
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 1-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-methylbutyl ester
• Propylacetessigester
• MFCD00059415
• 6830-12-2
• DTXSID80337063
• WWEDSTVSBCEXAD-UHFFFAOYSA-N
• 1-Methylbutyl 3-oxobutanoate #
• 1-Methylbutyl acetoacetate

• MDL： MFCD00059415
• Inchi： 1S/C9H16O3/c1-4-5-8(3)12-9(11)6-7(2)10/h8H,4-6H2,1-3H3
• InChI Key： WWEDSTVSBCEXAD-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C(C)CCC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37